5-Neopentyl-4H-1,2,4-triazol-3-amine

• IUPAC Name: 5-(2,2-dimethylpropyl)-1H-1,2,4-triazol-3-amine
• InChI: InChI=1S/C7H14N4/c1-7(2,3)4-5-9-6(8)11-10-5/h4H2,1-3H3,(H3,8,9,10,11)
• InChI Key: NTBRNFIJXCWKOY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC1=NC(=NN1)N
• Molecular Formula: C7H14N4
• Molecular Weight: 154.21 g/mol

Description

5-Neopentyl-4H-1,2,4-triazol-3-amine is a unique heterocyclic compound. It is part of the 1,2,4-triazole-containing scaffolds, which are present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against various diseases.

Synthesis Analysis

The synthesis of 1,2,4-triazole-containing scaffolds, including 5-Neopentyl-4H-1,2,4-triazol-3-amine, has been a subject of research. Various strategies have been developed, many of which use 3-amino-1,2,4-triazole. These methods often involve multistep synthetic routes.

Molecular Structure Analysis

The molecular structure of 5-Neopentyl-4H-1,2,4-triazol-3-amine is characterized by a 1,2,4-triazole ring substituted with a neopentyl group. The empirical formula is C7H14N4, and the molecular weight is 154.21.

Chemical Reactions Analysis

1,2,4-Triazoles, including 5-Neopentyl-4H-1,2,4-triazol-3-amine, are known to participate in various chemical reactions. They can act as main pharmacophores through hydrogen-bonding and dipole interactions with biological receptors.

Physical And Chemical Properties Analysis

5-Neopentyl-4H-1,2,4-triazol-3-amine is a solid compound. Its SMILES string is CC©©Cc1nnc(N)[nH]1, and its InChI key is NTBRNFIJXCWKOY-UHFFFAOYSA-N.

Safety and Hazards

While specific safety and hazard information for 5-Neopentyl-4H-1,2,4-triazol-3-amine is not available, it’s important to handle all chemicals with care. Avoid contact with skin, eyes, and clothing, and avoid ingestion and inhalation.

Future Directions

The future directions in the research of 1,2,4-triazole-containing scaffolds, including 5-Neopentyl-4H-1,2,4-triazol-3-amine, involve finding new and efficient methodologies for accessing these scaffolds. This would be very useful for the discovery of new drug candidates.

Mechanism of Action

Target of Action

1,2,4-Triazoles are known to interact with a variety of biological targets. For instance, some triazoles have been found to inhibit enzymes like lactoperoxidase .

Mode of Action

The mode of action of triazoles generally involves the formation of a bond between the nitrogen of the amino group and a carbonyl carbon, with a simultaneous proton transfer .

Biochemical Pathways

Triazoles can affect multiple biochemical pathways depending on their specific substitutions and targets. For example, some triazoles have been found to interact with Calcineurin B-like proteins (CBLs) and CBL-interacting protein kinases (CIPKs), which are involved in diverse plant stress responses .

Pharmacokinetics

The ADME properties of triazoles can vary widely depending on their specific structure and substitutions. Many triazoles are known to be soluble in water and some organic solvents .

Result of Action

The effects of triazoles at the molecular and cellular level can vary widely depending on their specific targets and mode of action. Some triazoles have been found to have antimicrobial, antifungal, and antiviral properties .